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Abstract

n-Pentyl pentanoate (also known as amyl pentanoate or n-pentyl valerate) is an ester with the
chemical formula C10H2002.[1][2] It is a colorless to pale yellow liquid at room temperature,
recognized for its characteristic fruity odor, often compared to apples or pineapples.[2][3] This
technical guide provides a comprehensive overview of the core physical properties of n-pentyl
pentanoate, presenting quantitative data in a structured format for ease of reference.
Furthermore, it outlines detailed experimental protocols for the determination of these key
properties and includes logical diagrams to illustrate relevant chemical and experimental
workflows. This document is intended to serve as a valuable resource for researchers,
scientists, and professionals in drug development and other scientific fields who require precise
and reliable data on this compound.

Core Physical Properties

The physical characteristics of n-pentyl pentanoate are crucial for its handling, application, and
integration into various scientific and industrial processes. The following tables summarize the
key physical property data available for this compound.

Table 1: General and Molar Properties
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Property Value Source(s)

IUPAC Name pentyl pentanoate [1]
Amyl pentanoate, n-Pentyl

Synonyms [1112]
valerate, Amyl valerate

CAS Number 2173-56-0 [2][4]

Molecular Formula C10H2002 [1]

Molecular Weight 172.27 g/mol [1][2]
Colorless to pale yellow, clear

Appearance . [21[5]
liquid

Odor Fruity, apple-like [3114]

ble 2: Tl | : | Physical € :

Property Value Conditions Source(s)

Boiling Point 201-207 °C at1 atm [1][41[6]

Melting Point -78.8°C [4][7]

Density 0.865 - 0.874 g/cm3 at 20 °C 4161071

Refractive Index 1.417 at 20 °C [41[8]

Flash Point 81°C [4]

Vapor Pressure 0.233 mmHg at 25 °C [9]
Insoluble in water;

Solubility Soluble in organic [2][5]

solvents

Experimental Protocols

Accurate determination of physical properties is paramount for the reliable application of

chemical compounds. The following sections detail standardized experimental methodologies

for measuring the key physical properties of n-pentyl pentanoate.
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Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for determining the boiling point of a small liquid

sample is the capillary method.

Apparatus:

Thiele tube or similar heating bath (e.g., oil bath)
Thermometer (calibrated)

Small test tube

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)

Stand and clamp

Procedure:

A small volume (a few milliliters) of n-pentyl pentanoate is placed into the small test tube.

The capillary tube, with its open end downwards, is placed into the test tube containing the
liquid.

The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is clamped and immersed in the heating bath (Thiele tube).

The heating bath is gently heated. As the temperature rises, a stream of bubbles will emerge
from the open end of the capillary tube.

The heat source is removed when a continuous and rapid stream of bubbles is observed.

The liquid will begin to cool, and the stream of bubbles will slow down and eventually stop.
The temperature at which the liquid just begins to enter the capillary tube is recorded as the
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boiling point.[2][10]

Determination of Melting Point

For substances that are solid at room temperature, the melting point is a key indicator of purity.
While n-pentyl pentanoate is a liquid at room temperature, this general procedure is included
for completeness in the context of organic compound characterization.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Sample of the organic solid

Procedure:

A small amount of the finely powdered solid is packed into the sealed end of a capillary tube.

e The capillary tube is attached to a thermometer, with the sample aligned with the
thermometer bulb.

e The assembly is placed in the melting point apparatus.

o The sample is heated slowly, at a rate of 1-2 °C per minute, especially near the expected
melting point.

o The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

o The temperature at which the entire solid has turned into a clear liquid is recorded as the end
of the melting range. A pure compound will have a sharp melting range of 1-2 °C.[1][6]

Determination of Density
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Density, the mass per unit volume, is a fundamental physical property. For a liquid like n-pentyl
pentanoate, it can be determined using a pycnometer or a hydrometer. The pychometer
method is described here for its precision.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary fine bore)

Analytical balance

Thermostatic bath

The liquid sample (n-pentyl pentanoate)

Distilled water (for calibration)

Procedure:

The empty, clean, and dry pycnometer is weighed accurately.

o The pycnometer is filled with distilled water and placed in a thermostatic bath at a specific
temperature (e.g., 20 °C) until it reaches thermal equilibrium. The volume is adjusted to the
mark, and the pycnometer is reweighed.

e The pycnometer is then emptied, dried, and filled with n-pentyl pentanoate.

o The filled pycnometer is brought to the same temperature in the thermostatic bath, the
volume is adjusted, and it is weighed again.

o The density of the sample is calculated using the formula: Density of sample = (mass of
sample / mass of water) * density of water at the measurement temperature.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how light
propagates through that medium. It is a characteristic property that can be used for
identification and purity assessment. The Abbe refractometer is a common instrument for this
measurement.
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Apparatus:

o Abbe refractometer

o Constant temperature water bath

 Light source (e.g., sodium lamp)

e Dropper

e The liquid sample (n-pentyl pentanoate)
» Calibration standard (e.g., distilled water)
Procedure:

e The refractometer is calibrated using a standard of known refractive index, such as distilled
water.

e The prisms of the refractometer are cleaned with a suitable solvent and allowed to dry.
» Afew drops of n-pentyl pentanoate are placed on the surface of the measuring prism.

e The prisms are closed and the instrument is allowed to equilibrate to the desired temperature
(e.g., 20 °C) by circulating water from the constant temperature bath.

e The light source is positioned, and the eyepiece is adjusted until the boundary line between
the light and dark fields is sharp and centered in the crosshairs.

e The refractive index is read from the instrument's scale.[11][12] ASTM D1218 is a standard
test method for determining the refractive index of hydrocarbon liquids.[12][13]

Synthesis and Experimental Workflow Diagrams

Visual representations of chemical reactions and experimental procedures can significantly aid
in understanding. The following diagrams, generated using the DOT language, illustrate the
synthesis of n-pentyl pentanoate and a general workflow for its physical property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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